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Compound of Interest

Compound Name: CGP 65015

Cat. No.: B15623933 Get Quote

Technical Support Center: CGP 55845 Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

solubility of CGP 55845 in physiological saline for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of CGP 55845 hydrochloride in common laboratory solvents?

A1: CGP 55845 hydrochloride has high solubility in Dimethyl Sulfoxide (DMSO). It is reported

to be soluble up to 100 mM in DMSO, sometimes requiring gentle warming to fully dissolve. Its

solubility in aqueous solutions like physiological saline is limited, necessitating the use of co-

solvents and excipients for in vivo preparations.

Q2: Why does my CGP 55845 precipitate when I dilute my DMSO stock solution with

physiological saline?

A2: Precipitation upon dilution of a DMSO stock with aqueous-based solutions is a common

issue for hydrophobic compounds like CGP 55845. This occurs because the compound is

poorly soluble in aqueous environments. When the concentration of the organic co-solvent

(DMSO) is significantly lowered by the addition of saline, the drug can no longer stay in solution

and precipitates out.
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Q3: What are the recommended storage conditions for CGP 55845 solutions?

A3: It is recommended to prepare fresh solutions for each experiment.[1] If storage is

necessary, stock solutions in DMSO can be stored at -20°C for up to one month or -80°C for up

to six months.[2] When using a stored solution, it should be brought to room temperature and

checked for any precipitation before use.[1]

Troubleshooting Guide
Issue: CGP 55845 powder is not dissolving in the initial
solvent.

Question: I am having trouble dissolving the CGP 55845 hydrochloride powder. What should

I do?

Answer: CGP 55845 hydrochloride is most readily soluble in DMSO. If you are observing

incomplete dissolution, gentle warming or sonication can be used to aid the process.[2]

Ensure you are using a sufficient volume of DMSO to prepare your stock solution.

Issue: Precipitation occurs during the preparation of the
final formulation.

Question: I observed precipitation while preparing my final aqueous formulation for in vivo

studies. How can I resolve this?

Answer: This is likely due to the poor aqueous solubility of CGP 55845. Here are a few

troubleshooting steps:

Order of Solvent Addition: Ensure that the solvents are added in the correct sequence

as specified in the protocol. Typically, you should start with the stock solution in DMSO,

add other co-solvents like PEG300 and Tween-80, mix thoroughly, and then add the

saline last.[2]

Thorough Mixing: Ensure vigorous mixing after the addition of each component to

maintain a homogenous solution.
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Gentle Warming/Sonication: If precipitation persists, gentle warming or sonication of the

final solution can help to redissolve the compound.[2]

Adjust Formulation: If the above steps do not resolve the issue, you may need to adjust

the formulation by increasing the proportion of co-solvents or decreasing the final

concentration of CGP 55845.

Quantitative Data Summary
The following table summarizes the solubility of CGP 55845 in various solvents and

formulations.

Solvent/Formulatio
n

Maximum
Concentration

Notes Reference(s)

DMSO
100 mM (43.87

mg/mL)

Gentle warming may

be required.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (5.70

mM)
Yields a clear solution. [2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (5.70

mM)
Yields a clear solution. [2]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (5.70

mM)
Yields a clear solution. [2]

Experimental Protocols
Below are detailed protocols for preparing CGP 55845 formulations suitable for in vivo

experiments.

Protocol 1: Formulation with PEG300 and Tween-80
This protocol yields a clear solution with a CGP 55845 concentration of ≥ 2.5 mg/mL.[2]

Materials:
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CGP 55845 hydrochloride

DMSO

PEG300

Tween-80

Physiological Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of CGP 55845 in DMSO. For example, to prepare a 25 mg/mL stock

solution, dissolve 25 mg of CGP 55845 in 1 mL of DMSO.

In a sterile tube, add the required volume of the DMSO stock solution. For a final formulation

with 10% DMSO, this would be 10% of your final volume.

Add PEG300 to the DMSO solution. For a final formulation with 40% PEG300, add a volume

equivalent to 40% of your final volume. Mix thoroughly.

Add Tween-80. For a final formulation with 5% Tween-80, add a volume equivalent to 5% of

your final volume. Mix until the solution is homogeneous.

Add physiological saline to reach the final desired volume. For a final formulation with 45%

saline, add a volume equivalent to 45% of your final volume. Mix well.

Visually inspect the solution for clarity. If precipitation is observed, gentle warming or

sonication can be used to aid dissolution.

Protocol 2: Formulation with SBE-β-CD
This protocol provides an alternative formulation yielding a clear solution with a CGP 55845

concentration of ≥ 2.5 mg/mL.[2]

Materials:

CGP 55845 hydrochloride
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DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Physiological Saline (0.9% NaCl)

Procedure:

Prepare a 20% SBE-β-CD solution in saline. Dissolve 2 g of SBE-β-CD powder in 10 mL of

physiological saline. Ensure it is completely dissolved and the solution is clear. This solution

can be stored at 4°C for up to one week.[2]

Prepare a stock solution of CGP 55845 in DMSO (e.g., 25 mg/mL).

In a sterile tube, add the required volume of the DMSO stock solution.

Add the 20% SBE-β-CD in saline solution to the DMSO stock to achieve the final desired

concentration and volume. For example, to make 1 mL of a 2.5 mg/mL solution, add 100 µL

of a 25 mg/mL DMSO stock to 900 µL of the 20% SBE-β-CD in saline solution.

Mix thoroughly until the solution is clear.

Visualizations
The following diagrams illustrate key workflows for handling CGP 55845 solubility challenges.
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Experimental Workflow for Solubilizing CGP 55845

Start: CGP 55845 Powder

Prepare Stock Solution
in 100% DMSO

Add Co-solvents
(e.g., PEG300, Tween-80)

Mix Thoroughly

Add Physiological Saline

Mix Thoroughly

Final Clear Solution
(Ready for Use)
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Troubleshooting Solubility Issues

Precipitation Observed?

Check Order of
Solvent Addition

Yes

Clear Solution

No

Apply Gentle Warming
or Sonication

Still Precipitated?

Adjust Formulation:
- Increase Co-solvents

- Decrease [CGP 55845]

Yes

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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